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Compound of Interest

Compound Name: Tin-112

CAS No.: 15125-53-8

Cat. No.: B080509

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working on the

production of Tin-113 (¹¹³Sn) from the bombardment of Tin-112 (¹¹²Sn).

Frequently Asked Questions (FAQs)
Q1: What are the primary methods for producing ¹¹³Sn from ¹¹²Sn?

A1: The two main production routes are:

Neutron activation in a nuclear reactor: This is the most common method, utilizing the

¹¹²Sn(n,γ)¹¹³Sn reaction. It involves irradiating an enriched ¹¹²Sn target with thermal neutrons.

[1]

Charged particle bombardment in a cyclotron: This method typically involves the

¹¹²Sn(p,n)¹¹³Sb reaction, followed by the decay of Antimony-113 (¹¹³Sb) to ¹¹³Sn, or the

¹¹²Sn(d,n)¹¹³Sb reaction.

Q2: Why is enriched ¹¹²Sn target material recommended?
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A2: The natural abundance of ¹¹²Sn is very low (approximately 0.97%).[2] Using enriched ¹¹²Sn

targets is crucial to maximize the yield of ¹¹³Sn and minimize the production of undesirable

radioisotopic impurities from other tin isotopes present in natural tin.[3]

Q3: What are the main challenges in producing high-purity ¹¹³Sn?

A3: Key challenges include:

Low reaction cross-section: The ¹¹²Sn(n,γ)¹¹³Sn reaction has a relatively small cross-section,

necessitating high neutron flux environments to achieve significant yields.[1]

Co-production of impurities: Other tin isotopes in the target can lead to the formation of

radionuclidic impurities that are chemically identical to ¹¹³Sn and thus difficult to separate.

Chemical separation: Efficiently separating the microscopic quantities of ¹¹³Sn from the bulk

¹¹²Sn target material requires robust and optimized radiochemical procedures.[1]

Q4: What is the half-life of ¹¹³Sn and how does it decay?

A4: ¹¹³Sn has a half-life of 115.09 days and decays via electron capture to Indium-113m

(¹¹³ᵐIn).[4]

Troubleshooting Guides
This section addresses specific issues that may be encountered during the production and

purification of ¹¹³Sn.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Poor Radionuclidic Purity

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Issues During Chemical Separation
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Enriched ¹¹²Sn Target Preparation (for Cyclotron)
This protocol describes the preparation of a solid ¹¹²Sn target via resistive heating and

deposition.

Materials:

Enriched ¹¹²Sn metal powder (>99% isotopic purity)

High-purity backing material (e.g., copper, aluminum)

Tantalum or Molybdenum boat for evaporation

Vacuum deposition system

Deionized water

Ethanol

Procedure:

Clean the backing material thoroughly with ethanol and deionized water and dry it

completely.
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Place a pre-weighed amount of enriched ¹¹²Sn powder into the evaporation boat inside the

vacuum chamber.

Mount the clean backing material in the target holder above the boat.

Evacuate the chamber to a high vacuum (e.g., < 10⁻⁵ mbar).

Gradually increase the current to the evaporation boat to heat the ¹¹²Sn material until it melts

and begins to evaporate.

Deposit a uniform layer of ¹¹²Sn onto the backing material. The thickness can be monitored

using a quartz crystal microbalance.

Once the desired thickness is achieved, turn off the power to the boat and allow the target to

cool under vacuum.

Vent the chamber and carefully remove the prepared target.

Measure the uniformity of the deposited layer using techniques like alpha particle

transmission.[5]

Radiochemical Separation of ¹¹³Sn from ¹¹²Sn Target
(Ion-Exchange Chromatography)
This protocol is adapted from procedures for separating tin isotopes and is a general guideline.

[6] Optimization may be required based on specific experimental conditions.

Materials:

Irradiated ¹¹²Sn target

Concentrated Hydrochloric Acid (HCl)

Nitric Acid (HNO₃)

Anion-exchange resin (e.g., Dowex 1x8)

Chromatography column
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Deionized water

Procedure:

Target Dissolution: Dissolve the irradiated ¹¹²Sn target in a minimal volume of concentrated

HCl. Gentle heating may be required. A small amount of HNO₃ can be added to aid

dissolution.

Column Preparation: Prepare a chromatography column with the anion-exchange resin.

Wash the resin with deionized water, followed by conditioning with concentrated HCl.

Loading: Once the target is fully dissolved, carefully load the solution onto the conditioned

column.

Washing: Wash the column with a specific concentration of HCl (e.g., 9 M HCl) to elute

impurities while the tin remains bound to the resin. The exact concentration should be

determined based on the distribution coefficients of the expected impurities.

Elution of ¹¹³Sn: Elute the purified ¹¹³Sn from the column using a lower concentration of HCl

(e.g., 1 M HCl).

Quality Control: Analyze the eluted fraction for radionuclidic and radiochemical purity using

gamma-ray spectroscopy and radio-TLC or HPLC.

Data Presentation
Nuclear Reaction Data for ¹¹³Sn Production
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Common Radionuclidic Impurities in ¹¹³Sn Production
from ¹¹²Sn Target

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Visualizations
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Experimental workflow for the production and purification of Tin-113.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Troubleshooting flowchart for low Tin-113 yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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